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Proanthocyanidin A1 Proanthocyanidin A1
Brand Name: Vulcanchem
CAS No.: 103883-03-0
VCID: VC0211582
InChI: InChI=1S/C30H24O12/c31-13-7-20(37)24-22(8-13)41-30(12-2-4-16(33)19(36)6-12)29(39)26(24)25-23(42-30)10-17(34)14-9-21(38)27(40-28(14)25)11-1-3-15(32)18(35)5-11/h1-8,10,21,26-27,29,31-39H,9H2/t21-,26+,27+,29+,30-/m0/s1
SMILES:
Molecular Formula: C30H24O12
Molecular Weight: 576.5 g/mol

Proanthocyanidin A1

CAS No.: 103883-03-0

Reference Standards

VCID: VC0211582

Molecular Formula: C30H24O12

Molecular Weight: 576.5 g/mol

Proanthocyanidin A1 - 103883-03-0

CAS No. 103883-03-0
Product Name Proanthocyanidin A1
Molecular Formula C30H24O12
Molecular Weight 576.5 g/mol
IUPAC Name (1R,5R,6S,13S,21R)-5,13-bis(3,4-dihydroxyphenyl)-4,12,14-trioxapentacyclo[11.7.1.02,11.03,8.015,20]henicosa-2(11),3(8),9,15,17,19-hexaene-6,9,17,19,21-pentol
Standard InChI InChI=1S/C30H24O12/c31-13-7-20(37)24-22(8-13)41-30(12-2-4-16(33)19(36)6-12)29(39)26(24)25-23(42-30)10-17(34)14-9-21(38)27(40-28(14)25)11-1-3-15(32)18(35)5-11/h1-8,10,21,26-27,29,31-39H,9H2/t21-,26+,27+,29+,30-/m0/s1
Standard InChIKey NSEWTSAADLNHNH-TXZJYACMSA-N
Isomeric SMILES C1[C@@H]([C@H](OC2=C1C(=CC3=C2[C@@H]4[C@H]([C@](O3)(OC5=CC(=CC(=C45)O)O)C6=CC(=C(C=C6)O)O)O)O)C7=CC(=C(C=C7)O)O)O
Canonical SMILES C1C(C(OC2=C1C(=CC3=C2C4C(C(O3)(OC5=CC(=CC(=C45)O)O)C6=CC(=C(C=C6)O)O)O)O)C7=CC(=C(C=C7)O)O)O
Appearance Brown powder
Melting Point 300°C
Physical Description Solid
Synonyms proanthocyanidin A-1
proanthocyanidin A1
PubChem Compound 9872976
Last Modified Nov 11 2021
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